Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: ethyl 5-chloroimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C10H9ClN2O2/c1-2-15-10(14)7-6-13-8(11)4-3-5-9(13)12-7/h3-6H,2H2,1H3
• InChI Key: UDQYTPCGXBXZCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C(=N1)C=CC=C2Cl
• Molecular Formula: C10H9ClN2O2
• DSSTOX Substance ID: DTXSID901228977
• Molecular Weight: 224.64 g/mol
• CAS RN: 67625-36-9

Description

“Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate” is a chemical compound with the molecular formula C10H9ClN2O2. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine analogues, including Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate, has been a subject of research in medicinal chemistry. The synthesis process often involves a series of reactions and the output can be strongly dependent on the substituents of both reactants.

Molecular Structure Analysis

The molecular structure of Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate has been studied using density functional theory (DFT) and compared with the x-ray diffraction value. The results of the conformational analysis indicate that the molecular structure optimized by DFT is consistent with the crystal structure determined by single crystal x-ray diffraction.

Physical And Chemical Properties Analysis

Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate is a solid substance at room temperature. It has a molecular weight of 224.65. The compound should be stored in a sealed container in a dry environment.

Scientific Research Applications

Antituberculosis Agents

Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Method of Application

The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies.

Results or Outcomes

These compounds have shown promising results in the fight against TB, especially MDR-TB and XDR-TB.

Synthesis under Microwave Irradiation

Imidazo[1,2-a]pyridines can be synthesized in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation.

Method of Application

This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Results or Outcomes

The synthesis of imidazo[1,2-a]pyridines from different 2-aminopyridines with various α-bromoketones has been successfully achieved.

pH Monitoring

A commercially available compound, 6-chloroimidazo - pyridine-2-carboxylate, has been developed to monitor pH value in acid conditions.

Method of Application

The probe shows extremely short response time (˂ 10 s) and high selectivity.

Results or Outcomes

The probe was successfully applied to detect intracellular H+ in yeast.

General Properties

“Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate” is a solid compound with a molecular weight of 224.65. It’s stored in a dry room at normal temperature.

Method of Application

This compound is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others.

Results or Outcomes

The specific results or outcomes would depend on the particular experiment or application in which this compound is used.

NMR, HPLC, LC-MS, UPLC Analyses

This compound has been subjected to various analyses including NMR, HPLC, LC-MS, UPLC.

Method of Application

These analyses are conducted to determine the purity, structure, and other properties of the compound.

Results or Outcomes

The results of these analyses provide valuable information about the compound, which can be used in further research and applications.

Safety And Hazards

Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate is classified under GHS07 for safety and hazards. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.

Synthesis routes and methods

Procedure details

A solution of 2-amino-6-chloropyridine (6.43 g, 50 mmoles) and ethyl bromopyruvate (9.75 g, 50 mmoles) in ethanol (150 ml) was heated at reflux for 4 hours. After the solvent was removed, chloroform was added to the residue, which was washed in turn with saturated sodium bicarbonate and saturated saline, and then dried over anhydrous magnesium sulfate. After the solvent was concentrated, n-hexane was added to the mixture. Then, the crystals precipitated were filtered off and washed with n-hexane to obtain 7.60 g of the desired product (67.6%, pale yellow crystals).

Citations

Discovery of piperazinylimidazo [1, 2-a] pyridines as novel S4 binding elements for orally active Factor Xa inhibitors

Y Imaeda, T Kawamoto, M Tobisu, N Konishi… - Bioorganic & medicinal …, 2008 - Elsevier

We have recently reported the discovery of orally active sulfonylalkylamide Factor Xa (FXa) inhibitors, as typified by compound 1 (FXa IC 50 =0.061μM). Since the pyridylpiperidine …

Number of citations: 22 www.sciencedirect.com